3,3-Difluoro-2,4,4a,5,6,7,8,8a-octahydro-1H-quinoline
Overview
Description
3,3-Difluoro-2,4,4a,5,6,7,8,8a-octahydro-1H-quinoline (DFQ) is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its diverse pharmacological properties. DFQ belongs to the class of quinolines and is known to exhibit potent anti-inflammatory, anti-tumor, and anti-viral activities.
Scientific Research Applications
Fluorescent Imaging Probes
Fluorinated quinolines find applications in bioimaging due to their fluorescence properties. For instance:
- BODIPY (boron-dipyrromethene) : BODIPY derivatives, including BODIPY FL DHPE , serve as fluorescent probes. BODIPY can be used for imaging cellular thiols and as a modified dye in organic light-emitting diodes (OLEDs) .
Synthetic Chemistry
- Researchers continue to explore novel synthetic methods for fluorinated quinolines. Cyclization, cycloaddition reactions, halogen atom displacements, and direct fluorinations are among the strategies employed .
Cellular Toxicity Studies
- In vitro studies have investigated the cytotoxicity and phototoxicity of synthesized BODIPY derivatives. For example, 4,4-difluoro-8-[4-(methoxycarbonyl)phenyl]-1,3,5,7-tetramethyl-2-methoxycarbonylmethyl-3a,4a-diaza-4-bora-indacene (BODIPY) was examined for its effects on colon cancer SW480 cells .
Mechanism of Action
Target of Action
Similar compounds, such as bodipy dyes, have been used as ion probes, molecular probes, fluorescent markers, photosensitizers for photodynamic therapy, and molecular building blocks .
Mode of Action
It’s worth noting that similar fluorinated quinolines have shown remarkable biological activity . They have been used in the development of synthetic antimalarial drugs, such as fluoroquine and mefloquine .
Biochemical Pathways
Similar compounds have been found to exhibit antibacterial, antineoplastic, and antiviral activities .
Pharmacokinetics
Similar compounds have been used in various fields, suggesting they may have favorable pharmacokinetic properties .
Result of Action
Similar compounds have shown a broad spectrum of antibacterial activity .
properties
IUPAC Name |
3,3-difluoro-2,4,4a,5,6,7,8,8a-octahydro-1H-quinoline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15F2N/c10-9(11)5-7-3-1-2-4-8(7)12-6-9/h7-8,12H,1-6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKLJPCTWWADROS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)CC(CN2)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15F2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3-Difluoro-2,4,4a,5,6,7,8,8a-octahydro-1H-quinoline | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(6-Methylimidazo[1,2-a]pyridin-2-yl)methanamine hydrochloride](/img/no-structure.png)
![N-Ethyl-N-[2-[3-(1-methylimidazol-2-yl)piperidin-1-yl]-2-oxoethyl]prop-2-enamide](/img/structure/B2836585.png)
![Ethyl 4-(2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetyl)piperazine-1-carboxylate](/img/structure/B2836587.png)
![5-ethyl-N-(4-methylpyridin-2-yl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide](/img/structure/B2836589.png)
![(E)-4-(Dimethylamino)-N-methyl-N-[3-(3-phenyl-1,2-oxazol-5-yl)propyl]but-2-enamide](/img/structure/B2836594.png)
![4-(2-methoxynaphthalen-1-yl)-6-(2-morpholinoethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione](/img/structure/B2836595.png)
![2-(1-(3-chlorophenyl)-4-cyclopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide](/img/structure/B2836598.png)
